P2X Receptor
  • GW791343 dihydrochloride
    GW791343 dihydrochloride
    • Cat. No.:
    • B529643
    • CAS No.:
    • Molecular Formula:
    • C20H26Cl2F2N4O
    • Molecular Weight:
    • 447.3 g/mol
    Description
    P2X7 allosteric modulator. Activity differs with species: acts as a negative allosteric modulator of human P2X7 (pIC50 = 6.9 - 7.2) and a positive allosteric modulator of rat P2X7 receptors that increases the po...
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  • BAY-1797
    BAY-1797
    • Cat. No.:
    • B605926
    • CAS No.:
    • 2055602-83-8
    • Molecular Formula:
    • C20H17ClN2O4S
    • Molecular Weight:
    • 416.876
    Description
    BAY-1797 is an antagonist of the purinergic P2X4 receptor (IC50 = 0.211 µM for the human receptor). It is selective for P2X4 over P2X1, P2X3, and P2X7 receptors (IC50s = >50, 8.3, and 10.6 µM, respectively, for ...
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  • Filapixant
    Filapixant
    • Cat. No.:
    • B607451
    • CAS No.:
    • 1948232-63-0
    • Molecular Formula:
    • C24H26F3N5O3S
    • Molecular Weight:
    • 521.6 g/mol
    Description
    Filapixant is a purinoreceptor antagonist.
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  • KN-62
    KN-62
    • Cat. No.:
    • B1662167
    • CAS No.:
    • 127191-97-3
    • Molecular Formula:
    • C38H35N5O6S2
    • Molecular Weight:
    • 721.8 g/mol
    Description
    5-isoquinolinesulfonic acid [4-[(2S)-2-[5-isoquinolinylsulfonyl(methyl)amino]-3-oxo-3-(4-phenyl-1-piperazinyl)propyl]phenyl] ester is a member of piperazines.
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  • A-317491
    A-317491
    • Cat. No.:
    • B1664225
    • CAS No.:
    • 475205-49-3
    • Molecular Formula:
    • C33H27NO8
    • Molecular Weight:
    • 565.6 g/mol
    Description
    structure in first source
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  • Gefapixant
    Gefapixant
    • Cat. No.:
    • B1671419
    • CAS No.:
    • 1015787-98-0
    • Molecular Formula:
    • C14H19N5O4S
    • Molecular Weight:
    • 353.40 g/mol
    Description
    It has been estimated that 5-10% of adults globally suffer from chronic cough, which is defined as a cough lasting longer than eight weeks. A subset of these patients remain symptomatic despite thorough investig...
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  • P2X3 antagonist 34
    P2X3 antagonist 34
    • Cat. No.:
    • B2745590
    • CAS No.:
    • Molecular Formula:
    • C24H26F2N4O3
    • Molecular Weight:
    • 456.5 g/mol
    Description
    P2X3 antagonist 34 is a useful research compound. Its molecular formula is C24H26F2N4O3 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P2X3 antagonist 34 s...
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  • P2X7 receptor antagonist-3
    P2X7 receptor antagonist-3
    • Cat. No.:
    • B8443097
    • CAS No.:
    • Molecular Formula:
    • C17H12ClF3N6O
    • Molecular Weight:
    • 408.8 g/mol
    Description
    P2X7 receptor antagonist-3 is a useful research compound. Its molecular formula is C17H12ClF3N6O and its molecular weight is 408.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P2X7 recept...
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  • MRS4719
    MRS4719
    • Cat. No.:
    • B12398848
    • CAS No.:
    • Molecular Formula:
    • C26H28N6O3S
    • Molecular Weight:
    • 504.6 g/mol
    Description
    MRS4719 is a useful research compound. Its molecular formula is C26H28N6O3S and its molecular weight is 504.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MRS4719 suitable for many resear...
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  • BX430
    BX430
    • Cat. No.:
    • B15618263
    • CAS No.:
    • 688309-70-8
    • Molecular Formula:
    • C15H15Br2N3O
    • Molecular Weight:
    • 413.11 g/mol
    Description
    BX430 is a useful research compound. Its molecular formula is C15H15Br2N3O and its molecular weight is 413.11 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BX430 suitable for many research...
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